Cas no 56650-63-6 (6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,11-[(acetyloxy)methyl]-8-ethoxy-3a,4,8,9,10,12a-hexahydro-3-methylene-,(3aS,4R,8R,11E,12aR)-)

• Product Name: 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,11-[(acetyloxy)methyl]-8-ethoxy-3a,4,8,9,10,12a-hexahydro-3-methylene-,(3aS,4R,8R,11E,12aR)-
• CAS No: 56650-63-6
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 376946
• PubChem ID: 5384115
• Update Time: 2025-04-19

6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,11-[(acetyloxy)methyl]-8-ethoxy-3a,4,8,9,10,12a-hexahydro-3-methylene-,(3aS,4R,8R,11E,12aR)- Chemical and Physical Properties

Names and Identifiers

• 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,11-[(acetyloxy)methyl]-8-ethoxy-3a,4,8,9,10,12a-hexahydro-3-methylene-,(3aS,4R,8R,11E,12aR)-
• 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,11-[(acetyloxy)methyl]-8-ethoxy-3a,4,8,9,10,12a-hexahydro-3-methylene-
• CINERENIN ACETATE
• NSC306948
• NSC-306948
• 56650-63-6
• DTXSID60419492

• Inchi： 1S/C19H22O7/c1-4-23-14-6-5-12(9-24-11(3)20)7-15-17(10(2)18(21)25-15)16-8-13(14)19(22)26-16/h7-8,14-17H,2,4-6,9H2,1,3H3/b12-7+
• InChI Key： IAHRRUNNPWEGOH-KPKJPENVSA-N
• SMILES： O1C(C2=CC1C1C(=C)C(=O)OC1C=C(COC(C)=O)CCC2OCC)=O |t:14|

Computed Properties

• Exact Mass: 362.136553
• Monoisotopic Mass: 362.136553
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: 1

Experimental Properties

• Density: 1.27
• Boiling Point: 602.8°Cat760mmHg
• Flash Point: 265.3°C
• Refractive Index: 1.546
• PSA: 88.13000
• LogP: 1.62440